Cas no 6341-35-1 (N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide)

• Product Name: N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide
• CAS No: 6341-35-1
• MF: C₁₁H₁₀FNO₃S
• MW: 255.26540517807
• MDL: MFCD01077680
• CID: 857291
• PubChem ID: 240164
• Update Time: 2025-10-24

N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
• N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide
• 4-fluoro-n-(2-furylmethyl)benzenesulfonamide
• SR-01000418020-1
• MFCD01077680
• C11H10FNO3S
• AKOS000565714
• 6341-35-1
• 4-Fluoro-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
• EU-0069868
• CS-0208385
• NSC46209
• EN300-15733
• STK155923
• SB61347
• BS-23681
• SR-01000418020
• DTXSID90286497
• WAY-231670
• Z45497831
• N-(Furan-2-ylmethyl)4-fluorobenzenesulfonamide
• AG-690/12765520
• NSC-46209
• DB-352418

• MDL： MFCD01077680
• Inchi： 1S/C11H10FNO3S/c12-9-3-5-11(6-4-9)17(14,15)13-8-10-2-1-7-16-10/h1-7,13H,8H2
• InChI Key： YZOCTNGXNPMLGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 255.03700
• Monoisotopic Mass: 255.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 384.2°C at 760 mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.565
• PSA: 67.69000
• LogP: 3.36890

Additional information on N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide

Comprehensive Overview of N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide (CAS No. 6341-35-1)

N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide (CAS No. 6341-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative, characterized by its furan and fluorobenzene moieties, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, combining a sulfonamide group with a furan ring, offers versatility in applications ranging from drug development to material science.

In recent years, the demand for fluorinated sulfonamides like N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The 4-fluorobenzenesulfonamide segment is known for its role in improving binding affinity to biological targets, while the furan-2-ylmethyl group contributes to the compound's lipophilicity, a critical factor in drug delivery systems.

The synthesis of N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide typically involves the reaction of 4-fluorobenzenesulfonyl chloride with furan-2-ylmethanamine under controlled conditions. This process highlights the importance of sulfonylation reactions in modern organic chemistry. The compound's purity and yield are often optimized using advanced chromatographic techniques, ensuring its suitability for high-value applications. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

One of the most discussed topics in the context of N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide is its potential role in targeted drug design. With the rise of personalized medicine, researchers are exploring how fluorinated sulfonamides can be tailored to interact with specific enzymes or receptors. The compound's electron-withdrawing fluorine atom enhances its ability to participate in hydrogen bonding, a feature that is crucial for modulating biological activity. This has led to increased searches for "fluorinated sulfonamides in drug discovery" and "furan derivatives in medicinal chemistry."

Beyond pharmaceuticals, N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide is also investigated for its applications in agrochemical formulations. The compound's stability under environmental conditions makes it a candidate for developing next-generation pesticides and herbicides. Its mode of action, often involving the inhibition of essential microbial enzymes, aligns with the growing demand for sustainable crop protection solutions. This has sparked interest in queries like "sulfonamide-based agrochemicals" and "furan-containing pesticides."

From a regulatory perspective, N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide is subject to standard safety assessments to ensure its compatibility with industrial and laboratory use. Material Safety Data Sheets (MSDS) provide detailed guidelines on handling, storage, and disposal, emphasizing the need for proper ventilation and personal protective equipment (PPE). These precautions are essential to mitigate any risks associated with its use, though the compound is not classified as hazardous under normal conditions.

The future of N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide looks promising, with ongoing studies exploring its utility in green chemistry initiatives. Researchers are investigating solvent-free synthesis routes and catalytic methods to reduce the environmental footprint of its production. This aligns with the broader trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Keywords such as "eco-friendly sulfonamide synthesis" and "green catalysts for fluorinated compounds" reflect this growing interest.

In summary, N-(Furan-2-ylmethyl) 4-fluorobenzenesulfonamide (CAS No. 6341-35-1) represents a fascinating intersection of chemistry and innovation. Its dual functionality as a pharmaceutical intermediate and agrochemical precursor underscores its versatility. As scientific advancements continue to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture. For those seeking deeper insights, resources on "sulfonamide chemistry" and "furan derivatives applications" offer valuable starting points.